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Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chinomethionate, also known as oxythioquinox, is a fungicide and acaricide used to control

powdery mildew and mites on a variety of agricultural crops.[1] Due to potential health risks

associated with pesticide residues in food, regulatory bodies worldwide have established

Maximum Residue Limits (MRLs) for Chinomethionate in various commodities. Accurate and

reliable analytical methods are therefore essential for monitoring these residues in crops to

ensure food safety and compliance with regulations.

These application notes provide detailed protocols for the determination of Chinomethionate
residues in crop matrices using modern analytical techniques. The primary methods described

are based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) sample preparation procedure followed by analysis with Gas Chromatography-Tandem

Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS).

Chemical Properties of Chinomethionate
A thorough understanding of the physicochemical properties of Chinomethionate is crucial for

developing and optimizing analytical methods.
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Property Value Reference

Chemical Formula C₁₀H₆N₂OS₂ [2]

Molecular Weight 234.3 g/mol [1]

Appearance Yellow crystals [2]

Melting Point 172°C [2]

Solubility

Soluble in toluene,

dichloromethane, and

cyclohexanone; sparingly

soluble in hexane and

isopropanol.

LogP 3.78 [2]

Stability

Relatively stable under normal

conditions. Hydrolyzes in

alkaline media.

[1]

Analytical Methods
The recommended workflow for the analysis of Chinomethionate residue in crops involves

sample preparation using the QuEChERS method, followed by instrumental analysis for

detection and quantification.

Sample Preparation: QuEChERS Method
The QuEChERS method offers a simple and efficient approach for extracting a wide range of

pesticides from various food matrices.[1][3]

Materials and Reagents:

Homogenizer (e.g., high-speed blender)

Centrifuge tubes (50 mL)

Centrifuge
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Vortex mixer

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Sodium citrate dibasic sesquihydrate

Sodium citrate tribasic dihydrate

Dispersive solid-phase extraction (d-SPE) tubes containing:

Primary secondary amine (PSA) sorbent

Anhydrous MgSO₄

C18 sorbent (for high-fat matrices)

Graphitized carbon black (GCB) (for pigmented matrices, use with caution as it may retain

planar pesticides)

Chinomethionate analytical standard

Protocol:

Homogenization: Weigh a representative portion of the crop sample (typically 10-15 g) and

homogenize it to a uniform consistency.[4] For dry samples, it may be necessary to add a

specific amount of water to rehydrate the matrix before homogenization.

Extraction:

Transfer the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.
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Add the appropriate QuEChERS extraction salt packet (e.g., containing MgSO₄, NaCl, and

sodium citrates).

Cap the tube tightly and shake vigorously for 1 minute. This can be done manually or

using a mechanical shaker.[4]

Centrifuge the tube at ≥3000 rpm for 5 minutes.[1]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the upper acetonitrile layer (supernatant) and transfer it to a d-SPE

tube. The type of d-SPE tube will depend on the crop matrix. For general-purpose cleanup

of fruits and vegetables, a tube containing PSA and MgSO₄ is suitable.[5] For crops with

high fat content, C18 should be included.[5] For highly pigmented crops, GCB may be

necessary, but its potential to retain Chinomethionate should be evaluated.[5]

Vortex the d-SPE tube for 30 seconds to 1 minute.

Centrifuge at ≥3000 rpm for 5 minutes.

Final Extract Preparation:

Carefully transfer the cleaned-up supernatant into a clean vial.

The extract is now ready for GC-MS/MS or LC-MS/MS analysis. For LC-MS/MS, it is

common to add a small amount of a weak acid like formic acid to improve the

chromatographic peak shape of certain pesticides.

Workflow for QuEChERS Sample Preparation
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Sample Preparation Dispersive SPE Cleanup

Homogenize Crop Sample (10-15g) Add Acetonitrile (10mL) &
QuEChERS Salts Shake Vigorously (1 min) Centrifuge (5 min) Transfer Supernatant to

d-SPE Tube (PSA, MgSO4, etc.) Vortex (1 min) Centrifuge (5 min) Transfer Cleaned Extract
to Vial for Analysis

Instrumental Analysis

Data Processing

Inject Cleaned Extract

Chromatographic Separation
(GC or LC)

Mass Spectrometric Detection
(MS/MS)

Peak Integration and
Quantification

Confirmation using
Qualifier Ions

Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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